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Compound of Interest

Compound Name: The K4 peptide

Cat. No.: B12380517

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the solid-phase synthesis,

purification, and characterization of K4 peptide derivatives. Additionally, it summarizes their

biological activities and explores potential mechanisms of action.

Introduction to K4 Peptide
The K4 peptide is a synthetically designed cationic antimicrobial peptide. Its sequence is

KKKKPLFGLFFGLF.[1] It exhibits broad-spectrum antibacterial activity against both Gram-

positive and Gram-negative bacteria.[2] The peptide's mechanism of action is believed to

involve the lysis of bacterial cell membranes.[2] Studies have also investigated its cytotoxic

effects on mammalian cells and its potential role in modulating the immune response.[3][4] The

net positive charge of +4 and its hydrophobic properties contribute to its interaction with

bacterial membranes.[4]
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This protocol is based on the widely used Fmoc/tBu (9-fluorenylmethyloxycarbonyl/tert-butyl)

strategy for solid-phase peptide synthesis.[2][5]

Materials:

Fmoc-Phe-Wang resin

Fmoc-protected amino acids (Fmoc-Lys(Boc)-OH, Fmoc-Pro-OH, Fmoc-Leu-OH, Fmoc-Gly-

OH, Fmoc-Phe-OH)

Coupling reagents: N,N'-Diisopropylcarbodiimide (DIC) and Ethyl

(hydroxyimino)cyanoacetate (Oxyma)

Activation base: N,N-Diisopropylethylamine (DIEA)

Fmoc deprotection solution: 20% piperidine in dimethylformamide (DMF)

Solvents: DMF, Dichloromethane (DCM)

Washing solvent: DMF, DCM

Cleavage cocktail: 95% Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIS), 2.5% water

Precipitation solvent: Cold diethyl ether

Protocol:

Resin Swelling: Swell the Fmoc-Phe-Wang resin in DMF for 30 minutes in a reaction vessel.

Fmoc Deprotection:

Drain the DMF.

Add the 20% piperidine in DMF solution to the resin and agitate for 5 minutes.

Drain the solution.

Repeat the addition of 20% piperidine in DMF and agitate for 15 minutes.
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Drain the solution and wash the resin thoroughly with DMF (5 times) and DCM (3 times).

Amino Acid Coupling:

In a separate vial, dissolve the next Fmoc-amino acid (3 equivalents to the resin loading

capacity), DIC (3 eq.), and Oxyma (3 eq.) in DMF.

Add the activation mixture to the deprotected resin.

Add DIEA (6 eq.) to the reaction vessel.

Agitate the mixture for 2 hours at room temperature.

To ensure complete coupling, perform a Kaiser test. If the test is positive (beads turn blue),

repeat the coupling step.

Wash the resin with DMF (5 times) and DCM (3 times).

Chain Elongation: Repeat steps 2 and 3 for each subsequent amino acid in the K4 sequence

(Gly, Phe, Phe, Leu, Gly, Phe, Leu, Pro, Lys, Lys, Lys, Lys).

Final Fmoc Deprotection: After coupling the final amino acid, perform a final deprotection

step (step 2).

Cleavage and Deprotection:

Wash the peptide-resin with DCM and dry it under vacuum.

Add the cleavage cocktail (TFA/TIS/water) to the resin and agitate for 2-3 hours at room

temperature.

Filter the resin and collect the filtrate containing the cleaved peptide.

Wash the resin with a small amount of TFA to recover any remaining peptide.

Peptide Precipitation:

Precipitate the crude peptide by adding the TFA filtrate to a 50-fold excess of cold diethyl

ether.
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Centrifuge the mixture to pellet the peptide.

Decant the ether and wash the peptide pellet with cold ether two more times.

Dry the crude peptide pellet under vacuum.

Peptide Purification
The standard method for purifying the crude K4 peptide is Reversed-Phase High-Performance

Liquid Chromatography (RP-HPLC).[6]

Materials:

RP-HPLC system with a C18 column

Solvent A: 0.1% TFA in water

Solvent B: 0.1% TFA in acetonitrile

Lyophilizer

Protocol:

Sample Preparation: Dissolve the crude peptide in a minimal amount of Solvent A.

Purification:

Equilibrate the C18 column with Solvent A.

Inject the peptide solution onto the column.

Elute the peptide using a linear gradient of Solvent B (e.g., 5% to 65% Solvent B over 60

minutes) at a constant flow rate.

Monitor the elution profile at 210-220 nm.

Fraction Collection: Collect fractions corresponding to the major peptide peak.

Purity Analysis: Analyze the purity of the collected fractions using analytical RP-HPLC.
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Lyophilization: Pool the fractions with the desired purity (>95%) and lyophilize to obtain the

final purified K4 peptide as a white powder.

Peptide Characterization
Mass Spectrometry:

Purpose: To confirm the molecular weight of the synthesized K4 peptide.

Method: Electrospray Ionization Mass Spectrometry (ESI-MS) is a suitable technique. The

expected monoisotopic mass of the K4 peptide (C₈₇H₁₃₂N₁₈O₁₅) is approximately 1669.0

g/mol .

Analysis: The resulting mass spectrum should show a prominent peak corresponding to the

calculated molecular weight of the K4 peptide.

Tandem Mass Spectrometry (MS/MS):

Purpose: To confirm the amino acid sequence of the K4 peptide.[2]

Method: The parent ion corresponding to the K4 peptide is selected and fragmented.

Analysis: The fragmentation pattern (b- and y-ions) is analyzed to verify the correct

sequence of amino acids.

Quantitative Data
Antibacterial Activity
The antibacterial activity of the K4 peptide is typically determined by measuring the Minimum

Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC).
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Bacterium MIC (µg/mL) MBC (µg/mL) Reference

Bacillus megaterium 5-10 - [2]

Staphylococcus

aureus
10-20 - [2]

Escherichia coli 5-10 - [2]

Salmonella

typhimurium
40-80 - [2]

Pseudomonas

aeruginosa
40-80 - [2]

Klebsiella

pneumoniae
40-80 - [2]

Brucella melitensis 25 25 [4]

Enterococcus cloacae 50 >400 [4]

Staphylococcus

epidermidis
>400 >400 [4]

Note: Data is compiled from multiple studies and experimental conditions may vary.

Cytotoxicity and Hemolytic Activity
Assay

Cell Line /
Target

Result Concentration Reference

Hemolytic

Activity

Human Red

Blood Cells
24% hemolysis 1 mg/mL [3][4]

Cytotoxicity

(MTT Assay)
HeLa Cells

80% reduction in

cell viability (after

48h)

6.3 µg/mL [3]

Nitric Oxide

Production

J774

Macrophage

Cells

25.9873 µM 6.3 µg/mL [3][4]
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Click to download full resolution via product page

Caption: Workflow for K4 peptide synthesis and analysis.
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Caption: Proposed mechanism of K4 peptide antibacterial activity.
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Caption: Potential K4-induced signaling in macrophages.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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